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Flunisolide Acetate Flunisolide Acetate
Brand Name: Vulcanchem
CAS No.: 4533-89-5
VCID: VC0108902
InChI: InChI=1S/C26H33FO7/c1-13(28)32-12-20(31)26-21(33-23(2,3)34-26)10-16-15-9-18(27)17-8-14(29)6-7-24(17,4)22(15)19(30)11-25(16,26)5/h6-8,15-16,18-19,21-22,30H,9-12H2,1-5H3/t15-,16-,18-,19-,21+,22+,24-,25-,26+/m0/s1
SMILES: CC(=O)OCC(=O)C12C(CC3C1(CC(C4C3CC(C5=CC(=O)C=CC45C)F)O)C)OC(O2)(C)C
Molecular Formula: C26H33FO7
Molecular Weight: 476.5 g/mol

Flunisolide Acetate

CAS No.: 4533-89-5

Reference Standards

VCID: VC0108902

Molecular Formula: C26H33FO7

Molecular Weight: 476.5 g/mol

Flunisolide Acetate - 4533-89-5

CAS No. 4533-89-5
Product Name Flunisolide Acetate
Molecular Formula C26H33FO7
Molecular Weight 476.5 g/mol
IUPAC Name [2-[(1S,2S,4R,8S,9S,11S,12S,13R,19S)-19-fluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] acetate
Standard InChI InChI=1S/C26H33FO7/c1-13(28)32-12-20(31)26-21(33-23(2,3)34-26)10-16-15-9-18(27)17-8-14(29)6-7-24(17,4)22(15)19(30)11-25(16,26)5/h6-8,15-16,18-19,21-22,30H,9-12H2,1-5H3/t15-,16-,18-,19-,21+,22+,24-,25-,26+/m0/s1
Standard InChIKey WEGNFRKBIKYVLC-XTLNBZDDSA-N
Isomeric SMILES CC(=O)OCC(=O)[C@@]12[C@@H](C[C@@H]3[C@@]1(C[C@@H]([C@H]4[C@H]3C[C@@H](C5=CC(=O)C=C[C@]45C)F)O)C)OC(O2)(C)C
SMILES CC(=O)OCC(=O)C12C(CC3C1(CC(C4C3CC(C5=CC(=O)C=CC45C)F)O)C)OC(O2)(C)C
Canonical SMILES CC(=O)OCC(=O)C12C(CC3C1(CC(C4C3CC(C5=CC(=O)C=CC45C)F)O)C)OC(O2)(C)C
Synonyms (6α,11β,16α)-21-(Acetyloxy)-6-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4-diene-3,20-dione; 21-Acetate 6α-Fluoro-11β,16α,17,21-tetrahydroxy-pregna-1,4-diene-3,20-dione Cyclic 16,17-Acetal with Acetone; (6α,11β,16α)-21-(Acetyloxy
PubChem Compound 23724908
Last Modified Dec 23 2021
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